Cas no 13771-71-6 (5-Chlorobenzothiophene-2-methanol)

5-Chlorobenzothiophene-2-methanol structure
13771-71-6 structure
Product Name:5-Chlorobenzothiophene-2-methanol
CAS No:13771-71-6
MF:C9H7ClOS
MW:198.669280290604
MDL:MFCD12032278
CID:1074596
PubChem ID:23340421
Update Time:2025-11-05

5-Chlorobenzothiophene-2-methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Chloro-1-benzothiophen-2-yl)methanol
    • (5-chloro-benzo[b]thiophen-2-yl)-methanol
    • 2-Hydroxymethyl-5-chlor-benzo< b> thiophen
    • 5-Chloro-2-hydroxymethylbenzo< b> thiophen
    • AG-L-22014
    • CTK4C0936
    • DE-0700
    • SBB092393
    • 5-Chlorobenzothiophene-2-methanol
    • (5-Chlorobenzo[b]thiophen-2-yl)methanol
    • DTXSID40633114
    • Benzo[b]thiophene-2-methanol, 5-chloro-
    • FCOZSABHIQGAHY-UHFFFAOYSA-N
    • A927729
    • DB-257808
    • AKOS006344059
    • 5-Chlorobenzo[b]thiophene-2-methanol
    • MFCD12032278
    • CS-0021451
    • SB33207
    • J-501572
    • SCHEMBL11485426
    • 13771-71-6
    • MDL: MFCD12032278
    • Inchi: 1S/C9H7ClOS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4,11H,5H2
    • InChI Key: FCOZSABHIQGAHY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C=C(CO)S2

Computed Properties

  • Exact Mass: 197.99071
  • Monoisotopic Mass: 197.9906137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • PSA: 20.23

5-Chlorobenzothiophene-2-methanol Security Information

  • HazardClass:IRRITANT

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5-Chlorobenzothiophene-2-methanol Suppliers

Amadis Chemical Company Limited
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(CAS:13771-71-6)5-Chlorobenzothiophene-2-methanol
Order Number:A927729
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:52
Price ($):1066.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:13771-71-6)5-Chlorobenzothiophene-2-methanol
A927729
Purity:99%
Quantity:5g
Price ($):1066.0
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